Cas no 2172023-26-4 (3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2172023-26-4
• MF: C₂₃H₂₀BrNO₅
• MW: 470.312605857849
• CID: 6396062
• PubChem ID: 165519282
• Update Time: 2025-06-08

3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1287600
• 3-(5-bromofuran-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2172023-26-4

• Inchi： 1S/C23H20BrNO5/c1-23(12-21(26)27,19-10-11-20(24)30-19)25-22(28)29-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18H,12-13H2,1H3,(H,25,28)(H,26,27)
• InChI Key： XHZMZMBKJUONKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)O1

Computed Properties

• Exact Mass: 469.05249g/mol
• Monoisotopic Mass: 469.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Overview of 3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2172023-26-4)

The compound 3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2172023-26-4) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a bromofuran moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acids has surged, driven by advancements in peptide-based drug development. The 5-bromofuran-2-yl group in this compound adds a distinct reactivity profile, enabling selective modifications in complex molecular architectures. This aligns with the growing interest in click chemistry and bioorthogonal reactions, which are pivotal in targeted drug delivery systems. Users often inquire about the solubility, stability, and handling precautions of this compound, reflecting its practical importance in laboratory settings.

The CAS No. 2172023-26-4 is particularly relevant in the context of proteomics and high-throughput screening. Its incorporation into peptide chains can influence conformational stability and binding affinity, making it a subject of interest for researchers studying protein-protein interactions. Additionally, the bromine atom offers a handle for further functionalization via cross-coupling reactions, a topic frequently explored in medicinal chemistry forums and publications.

From an industrial perspective, the synthesis and scalability of 3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid are critical considerations. Manufacturers and suppliers often highlight its purity and batch-to-batch consistency, as these factors directly impact its performance in downstream applications. The compound's compatibility with automated peptide synthesizers is another frequently searched topic, underscoring its integration into modern biotechnology workflows.

Environmental and regulatory aspects also play a role in the discourse around this compound. While it is not classified as hazardous, proper waste disposal and green chemistry practices are emphasized in its usage. The Fmoc group, for instance, is known for its ease of removal under mild conditions, reducing the need for harsh reagents and aligning with sustainable chemistry principles. This resonates with the broader trend of eco-friendly synthesis in the pharmaceutical industry.

In summary, 3-(5-bromofuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2172023-26-4) is a versatile and indispensable tool in contemporary chemical research. Its applications span from peptide therapeutics to material science, making it a focal point for both academic and industrial investigations. As the field evolves, this compound is likely to remain at the forefront of innovations in molecular design and bioconjugation strategies.